4-Desisopropyl-4-ethyl Imazethapyr
Description
4-Desisopropyl-4-ethyl Imazethapyr is a structural analog of the herbicide imazethapyr (5-ethyl-2-(4-isopropyl-4-methyl-5-oxo-4,5-dihydro-1H-imidazol-2-yl)nicotinic acid). This compound is relevant in agricultural research due to its role as a metabolite, impurity, or derivative of imazethapyr, which is widely used for weed control in legumes and other crops.
Properties
Molecular Formula |
C₁₄H₁₇N₃O₃ |
|---|---|
Molecular Weight |
275.3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Structural and Physicochemical Properties
| Compound | Substituent at 4-Position | Molecular Weight | Key Functional Groups | LogP* (Predicted) |
|---|---|---|---|---|
| Imazethapyr | Isopropyl | 288.3 g/mol | Nicotinic acid, imidazolinone | 1.8 |
| This compound | Ethyl | 260.2 g/mol | Nicotinic acid, imidazolinone | 1.2 |
| Imazapyr | None | 275.3 g/mol | Pyridine, imidazolinone | 0.9 |
*LogP values indicate relative hydrophobicity, influencing soil adsorption and mobility.
Herbicidal Efficacy and Selectivity
- Imazethapyr : Exhibits high selectivity in legumes like white bean and kidney bean but causes 5–44% crop injury at POST application rates of 37.5–150 g·ai·ha⁻¹, depending on soil and environmental conditions .
- This compound: The ethyl substitution may reduce ALS inhibition efficacy compared to imazethapyr, as smaller alkyl groups decrease steric hindrance and binding affinity.
Table 2: Crop Injury and Shoot Dry Weight Effects
| Compound | Application Rate (g·ai·ha⁻¹) | Crop Injury (% at 1 WAA*) | Shoot Dry Weight Reduction (%) |
|---|---|---|---|
| Imazethapyr (POST) | 150 | 14% | 32% (PPI at 150 g·ai·ha⁻¹) |
| Imazapyr (POST) | 70–100 | 20–44% | 34% |
| This compound | Not reported | Not reported | Not reported |
*WAA: Weeks after application. Data pooled from multiple studies .
Environmental Behavior and Degradation
- Imazethapyr : Dissipation half-life ranges from 30–90 days, influenced by soil pH, organic matter (OM), and temperature. Amendment with farmyard manure accelerates degradation by enhancing microbial activity .
- However, reduced hydrophobicity (lower LogP) could shorten persistence in high-OM soils .
- Imazapyr : Persists longer in soil (half-life > 100 days) due to its resistance to microbial degradation, posing higher environmental risks .
Table 3: Soil Degradation Parameters
| Compound | Half-Life (Days) | Key Degradation Factors |
|---|---|---|
| Imazethapyr | 30–90 | pH > 7, OM > 2%, T > 25°C |
| This compound | Not reported | Likely similar to imazethapyr |
| Imazapyr | 100–150 | pH-insensitive, OM-independent |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
